Cas no 50486-18-5 (Heptadecanoic acid,16-methyl-, 2,3-dihydroxypropyl ester)

• Product Name: Heptadecanoic acid,16-methyl-, 2,3-dihydroxypropyl ester
• CAS No: 50486-18-5
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• CID: 380988
• PubChem ID: 3016527
• Update Time: 2025-04-19

Heptadecanoic acid,16-methyl-, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,16-methyl-, 2,3-dihydroxypropyl ester
• 2,3-Dihydroxypropyl 16-methylheptadecanoate
• GLYCEROISOSTEARATE
• ASKIVFGGGGIGKH-UHFFFAOYSA-N
• GLYCERYL ISOSTEARATE [INCI]
• 2,3-Dihydroxypropyl isooctadecanoate
• Q27280163
• EINECS 267-822-1
• glycerol monoisostearate, AldrichCPR
• Glyceryl monoisostearate
• PRISORINE GMIS 2040
• Isooctadecanoic acid, monoester with glycerol
• Isooctadecanoic acid, monoester with 1,2,3-propanetriol
• EINECS 266-124-4
• PRISORINE 2040
• HYE7O27HAO
• EC 266-124-4
• SCHEMBL2516961
• glycerin monoisostearate
• NIKKOL MGIS
• 2,3-Dihydroxypropyl16-methylheptadecanoate
• 50486-18-5
• 66085-00-5
• Isostearic acid, 1,2,3-propaneriol ester (1:1)
• Glycerol monoisostearate
• AKD-2A
• MGIS
• ISOSTEARIC ACID MONOGLYCERIDE
• GLYCERYL ISOSTEARATE [II]
• UNII-HYE7O27HAO
• NS00004917
• EINECS 256-603-6
• DTXSID70867203
• GLYCERYL ISOSTEARATE
• 67938-24-3

• Inchi： 1S/C21H42O4/c1-19(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-21(24)25-18-20(23)17-22/h19-20,22-23H,3-18H2,1-2H3
• InChI Key： ASKIVFGGGGIGKH-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 358.30846
• Monoisotopic Mass: 358.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 0.957
• Boiling Point: 472.8°C at 760 mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.468
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols